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Butopyronoxyl vs. Picaridin: At a Glance

Feature Butopyronoxyl Picaridin

Repellent
Activity

Effective against mosquitoes, ticks,
flies, and gnats [1].

Broad efficacy against mosquitoes, ticks,
gnats, flies, and fleas; considered one of

the most effective available [2] [3].

Experimental
Efficacy Data

No modern, quantitative efficacy
data found. A study from 1948 is cited
for toxicology, but no contemporary

studies on protection time or
concentration were located [4].

Extensive data available. A 2010 study

showed 20% concentration provided 12
hours of protection against ticks [2]. A

20% concentration can provide up to 14
hours of protection against mosquitoes

[3].

Mechanism of
Action

Described generally as a "repellent

action disrupting the insects' ability to
find a host" [1].

Well-studied. It blocks and confuses
insect receptors [5], forming a vapor
barrier and preventing them from

recognizing host cues [6]. It may also
reduce the volatility of human odorants

[2].

Safety Profile
(Toxicology)

Acute oral LD50 in rats: 7400 µL/kg

[4]. Classified as a skin irritant in
animal studies (RTECS: R38) [4].

Classified as slightly toxic upon

ingestion (LD50 > 2000 mg/kg in rats) and

practically non-toxic via inhalation [6]. It
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Feature Butopyronoxyl Picaridin

is not a skin irritant but can cause mild to

moderate eye irritation [6].

Regulatory
Status

Not approved in the EU [1]. Very little

data on environmental fate or human
health impacts is available [1].

Approved by the U.S. EPA, WHO, and

EU authorities [2] [3]. Widely registered
and considered safe when used as

directed [7] [5].

Key
Characteristics

A pale orange-red liquid with an

aromatic odor [1].

Colorless, odorless, non-greasy liquid.

Does not damage plastics or synthetic
fabrics [7] [2].

Experimental Data and Methodologies

The stark difference in data availability is evident in the methodologies reported for each compound.

For Picaridin: Modern research includes standardized laboratory and field tests. For example, the
2010 tick protection study was a laboratory efficacy test where the repellent was applied to cloth and

the time until tick bite-through was measured [2]. Numerous other studies compare its performance
directly against DEET under controlled conditions [7] [3].

For Butopyronoxyl: No such contemporary experimental protocols or quantitative results were found
in the search results. The most recent safety data referenced is from 1948 [4], and the overall

assessment is that "very little data is available" [1].

Mechanism of Action Workflow

Based on the available research, the following diagram illustrates the more clearly understood mechanism of

action for picaridin.
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Application of
Picaridin to Skin

Forms a vapor barrier
at the skin surface

  

Binds to insect
odorant receptors

  

Prevents detection of
human attractants

(CO₂, lactic acid, skin odors)

  

Insect is confused
and deterred from biting

  

Repellent Effect:
Prevention of Bites

  

Click to download full resolution via product page

Key Takeaways for Researchers

The evidence clearly indicates that picaridin is the dominant subject of contemporary scientific and

commercial interest. Butopyronoxyl, while historically significant, lacks the robust, modern dataset that

would be required for a detailed comparison or for consideration in current drug development.
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For a research base, picaridin offers a wealth of peer-reviewed studies on efficacy, mechanism, and

safety.
Butopyronoxyl appears to be an obsolete compound from a regulatory and commercial perspective,

with no recent experimental data to support its use or development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://www.smolecule.com/products/s573625?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://en.m.wikipedia.org/wiki/Icaridin
https://www.wired.com/story/best-bug-sprays/
https://www.chemsrc.com/en/cas/532-34-3_1029627.html
https://off.com/en-us/education/active-ingredients/deet-free-bug-repellent
https://npic.orst.edu/factsheets/archive/Picaridintech.html
https://www.outdoors.org/resources/amc-outdoors/outdoor-resources/picaridin-vs-deet-which-is-the-best-insect-repellent/
https://www.smolecule.com/products/b573625#butopyronoxyl-vs-picaridin-repellent-activity
https://www.smolecule.com/products/b573625#butopyronoxyl-vs-picaridin-repellent-activity
https://www.smolecule.com/products/b573625#butopyronoxyl-vs-picaridin-repellent-activity
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s573625?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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